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Compound of Interest

Compound Name: Basic Green 5

Cat. No.: B1210438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for
Methylene Green (Basic Green 5), a cationic phenothiazine dye. Methylene Green is
structurally a nitro derivative of Methylene Blue and is utilized in various biological staining
procedures and as a photocatalyst in organic synthesis. This document outlines the core
synthesis methodology, experimental protocols, and relevant quantitative data.

Synthesis Pathway

The primary and established method for the synthesis of Methylene Green is through the
nitration of Methylene Blue (also known as Basic Blue 9). The reaction introduces a nitro group
(-NO2) onto the phenothiazine core of the Methylene Blue molecule.

The general manufacturing process involves a two-step diazotization and nitration reaction.
Methylene Blue is first treated with hydrochloric acid and sodium nitrite. This is followed by
treatment with nitric acid. The final product is then precipitated as a zinc chloride double salt.[1]

Logical Diagram of the Synthesis Pathway:
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Caption: Synthesis of Methylene Green from Methylene Blue.

Experimental Protocols

While a precise, detailed, and publicly available experimental protocol with specific reagent

guantities and reaction conditions is not extensively documented in readily accessible scientific

literature, the established industrial synthesis method provides a foundational procedure. The

following protocol is a generalized representation based on available information. Researchers

should optimize these conditions for laboratory-scale synthesis.

Materials:

Methylene Blue (C.I. 52015, Basic Blue 9)
Hydrochloric Acid (HCI), concentrated
Sodium Nitrite (NaNO2)

Nitric Acid (HNOs), concentrated

Zinc Chloride (ZnCl2)

Water (deionized)

Ethanol

Procedure:

Dissolution of Methylene Blue: Dissolve a known quantity of Methylene Blue in dilute
hydrochloric acid.

Diazotization: Cool the solution in an ice bath. Slowly add a solution of sodium nitrite in water
while maintaining a low temperature (typically 0-5 °C). Stir the mixture for a sufficient
duration to ensure the formation of the diazonium intermediate.

Nitration: Carefully add concentrated nitric acid to the reaction mixture. The temperature
should be controlled, as nitration reactions are exothermic. The color of the solution will
change, indicating the formation of Methylene Green.
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» Precipitation: To the resulting solution, add a solution of zinc chloride. This will precipitate

Methylene Green as a zinc chloride double salt.

« |solation and Purification: The precipitate is collected by filtration, washed with a suitable

solvent (such as ethanol) to remove unreacted starting materials and byproducts, and then

dried. Further purification can be achieved by recrystallization.

Quantitative Data

Quantitative data for the synthesis of Methylene Green is not widely published. The following

tables summarize key properties of Methylene Green, which are essential for its

characterization and quality control.

Table 1: Physicochemical Properties of Methylene Green (Basic Green 5)

Property Value Reference

Cl Name Basic Green 5 [1]

Cl Number 52020 [1]

CAS Number 2679-01-8 [1]

Molecular Formula C16H17CIN4O2S [1]

Molecular Weight 364.85 g/mol [1]

Appearance Dark blue-light green solid [1]

Table 2: Spectroscopic Properties of Methylene Green

Solvent Absorption Maximum Reference
(Amax)

Water 633 nm

Ethanol Not specified
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Note: The solubility of Methylene Green is described as soluble in water (giving a green-light
blue solution) and slightly soluble in ethanol (yielding a green-light blue solution). In
concentrated sulfuric acid, it appears dark, and upon dilution, it turns green-light blue. The
addition of sodium hydroxide solution to an aqueous solution of Methylene Green results in a
purple color with a violet-black precipitate.[1]

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and purification of

Methylene Green.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.researchgate.net/publication/229338326_An_experimental_and_theoretical_study_on_the_photophysical_properties_of_methylene_green
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Dissolve Methylene Blue
in HCI

Diazotization with
NaNO: at 0-5°C

Nitration with HNO3

Precipitation with
ZnClz

ransfer to
Purification

Filtration

Washing with Ethanol

Recrystallization
(Optional)

Pure Methylene Green

Click to download full resolution via product page

Caption: General workflow for Methylene Green synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

« To cite this document: BenchChem. [Synthesis of Methylene Green (Basic Green 5): A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210438#methylene-green-basic-green-5-synthesis-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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